Cas no 885273-66-5 (3-(4-Aminophenyl)-1,2-oxazol-5-ylmethanol)

• Product Name: 3-(4-Aminophenyl)-1,2-oxazol-5-ylmethanol
• CAS No: 885273-66-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD06738482
• CID: 711045
• PubChem ID: 55255855
• Update Time: 2024-10-26

3-(4-Aminophenyl)-1,2-oxazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [3-(4-Amino-phenyl)-isoxazol-5-yl]-methanol
• (3-(4-AMINOPHENYL)ISOXAZOL-5-YL)METHANOL
• [3-(4-aminophenyl)-1,2-oxazol-5-yl]methanol
• 5-Isoxazolemethanol,3-(4-aminophenyl)-
• 3-(4-Aminophenyl)-5-isoxazolemethanol (ACI)
• SCHEMBL189884
• CS-0341550
• AS-47293
• F13122
• AB27207
• MFCD06738482
• DTXSID20717022
• VNXXPOJYMSSBIO-UHFFFAOYSA-N
• AKOS006294865
• 885273-66-5
• DB-077531
• 3-(4-Aminophenyl)-1,2-oxazol-5-ylmethanol

• MDL： MFCD06738482
• Inchi： 1S/C10H10N2O2/c11-8-3-1-7(2-4-8)10-5-9(6-13)14-12-10/h1-5,13H,6,11H2
• InChI Key： VNXXPOJYMSSBIO-UHFFFAOYSA-N
• SMILES： OCC1=CC(C2C=CC(N)=CC=2)=NO1

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.28000
• LogP: 1.99730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines